Cas no 380847-06-3 (1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine)

• Product Name: 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
• CAS No: 380847-06-3
• MF: C₂₅H₂₄N₂O₄S₂
• MW: 480.599063873291
• MDL: MFCD01567397
• CID: 5026053
• Update Time: 2026-02-28

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine
• 1,4-bis(naphthalene-2-sulfonyl)-1,4-diazepane
• 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine

• MDL： MFCD01567397
• Inchi： 1S/C25H24N2O4S2/c28-32(29,24-12-10-20-6-1-3-8-22(20)18-24)26-14-5-15-27(17-16-26)33(30,31)25-13-11-21-7-2-4-9-23(21)19-25/h1-4,6-13,18-19H,5,14-17H2
• InChI Key： MSIVJNAYNYSLBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCCN(CC1)S(C1C=CC2C=CC=CC=2C=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 807
• XLogP3: 4.5
• Topological Polar Surface Area: 91.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine

1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine: A Comprehensive Overview

The compound with CAS No. 380847-06-3, commonly referred to as 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which incorporates two naphthyl sulfonyl groups attached to a diazaperhydroepine framework. The naphthyl sulfonyl groups contribute to the molecule's electronic properties, while the diazaperhydroepine core provides a rigid and planar structure, making it an intriguing candidate for various applications.

Recent studies have highlighted the potential of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine in the development of advanced materials. Researchers have explored its use as a building block for constructing two-dimensional (2D) materials, such as graphene analogues and transition metal dichalcogenides (TMDs). The molecule's ability to form stable π-interactions has been leveraged to create layered structures with exceptional electronic and mechanical properties. These findings have opened new avenues for its application in nanotechnology and optoelectronics.

In terms of synthesis, the preparation of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the sulfonation of naphthalene derivatives and subsequent coupling reactions to assemble the final product. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The electronic properties of 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine have been extensively studied using computational chemistry tools. These studies reveal that the molecule exhibits a high degree of conjugation due to the extended π-system provided by the naphthyl sulfonyl groups. This conjugation enhances its ability to absorb light in the visible spectrum, making it a promising candidate for photovoltaic applications. Furthermore, its thermal stability has been tested under various conditions, demonstrating its suitability for high-temperature environments.

One of the most exciting developments involving this compound is its role in drug delivery systems. Scientists have explored its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The molecule's ability to form self-assembled structures in aqueous solutions has been exploited to create nanocarriers that can encapsulate and deliver therapeutic agents with high efficiency. Initial in vitro studies have shown promising results, indicating its potential in targeted drug delivery.

In conclusion, 1,4-Bis(2-naphthylsulfonyl)-1,4-diazaperhydroepine (CAS No. 380847-06-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in synthetic chemistry, materials science, and drug delivery systems. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing technological and medical innovations.